Cas no 2138175-21-8 (2-bromo-N-{8-oxatricyclo[3.2.1.0,2,4]octan-6-yl}acetamide)

• Product Name: 2-bromo-N-{8-oxatricyclo[3.2.1.0,2,4]octan-6-yl}acetamide
• CAS No: 2138175-21-8
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 6055793
• PubChem ID: 165460161
• Update Time: 2025-11-02

2-bromo-N-{8-oxatricyclo[3.2.1.0,2,4]octan-6-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-740764
• 2138175-21-8
• 2-bromo-N-{8-oxatricyclo[3.2.1.0,2,4]octan-6-yl}acetamide

• Inchi： 1S/C9H12BrNO2/c10-3-8(12)11-6-2-7-4-1-5(4)9(6)13-7/h4-7,9H,1-3H2,(H,11,12)
• InChI Key： KXYPRBLRAABEFG-UHFFFAOYSA-N
• SMILES： BrCC(NC1CC2C3CC3C1O2)=O

Computed Properties

• Exact Mass: 245.00514g/mol
• Monoisotopic Mass: 245.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.3Ų

Additional information on 2-bromo-N-{8-oxatricyclo[3.2.1.0,2,4]octan-6-yl}acetamide

Comprehensive Overview of 2-bromo-N-{8-oxatricyclo[3.2.1.0,2,4]octan-6-yl}acetamide (CAS No. 2138175-21-8)

The compound 2-bromo-N-{8-oxatricyclo[3.2.1.0,2,4]octan-6-yl}acetamide, identified by its CAS No. 2138175-21-8, is a specialized organic molecule with a unique tricyclic structure. This compound has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential applications in drug discovery and development. The presence of the bromoacetamide moiety and the 8-oxatricyclo[3.2.1.0,2,4]octane scaffold makes it a valuable intermediate for synthesizing biologically active molecules.

Recent trends in scientific research highlight the growing interest in tricyclic compounds and their derivatives, particularly in the context of targeting neurological disorders and inflammatory diseases. The 2-bromo-N-{8-oxatricyclo[3.2.1.0,2,4]octan-6-yl}acetamide structure is often explored for its potential to modulate specific enzyme pathways, making it a subject of interest for researchers investigating novel therapeutic agents. Its CAS No. 2138175-21-8 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in contemporary studies.

From a synthetic chemistry perspective, the compound's bromoacetamide group offers reactivity that can be leveraged for further functionalization. This characteristic is particularly valuable in the design of small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are hot topics in drug development. The 8-oxatricyclo[3.2.1.0,2,4]octane core also contributes to the molecule's rigidity, potentially enhancing its binding affinity to biological targets.

In the context of green chemistry and sustainable synthesis, researchers are increasingly focusing on optimizing the production of compounds like 2-bromo-N-{8-oxatricyclo[3.2.1.0,2,4]octan-6-yl}acetamide to minimize environmental impact. Questions such as "What are the eco-friendly synthesis routes for tricyclic acetamide derivatives?" or "How can CAS No. 2138175-21-8 be utilized in biodegradable materials?" are frequently explored in scientific forums and search engines.

The compound's potential applications extend beyond pharmaceuticals. For instance, its unique structure may be useful in the development of advanced materials, such as polymers with specific thermal or mechanical properties. The 8-oxatricyclo[3.2.1.0,2,4]octane scaffold could also play a role in designing molecular sensors or catalysts, aligning with the growing demand for smart materials in industrial applications.

As the scientific community continues to explore the versatility of 2-bromo-N-{8-oxatricyclo[3.2.1.0,2,4]octan-6-yl}acetamide, its CAS No. 2138175-21-8 remains a key identifier for researchers and manufacturers alike. The compound's combination of reactivity, structural complexity, and potential bioactivity ensures its place as a subject of ongoing investigation and innovation.